8-(cyclohexylamino)-7-(4-methoxyphenethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(cyclohexylamino)-7-[2-(4-methoxyphenyl)ethyl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C21H27N5O3/c1-25-18-17(19(27)24-21(25)28)26(13-12-14-8-10-16(29-2)11-9-14)20(23-18)22-15-6-4-3-5-7-15/h8-11,15H,3-7,12-13H2,1-2H3,(H,22,23)(H,24,27,28)
• InChI Key: XLJZPHIHHLXKKI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)NC3CCCCC3)CCC4=CC=C(C=C4)OC
• Molecular Formula: C21H27N5O3
• Molecular Weight: 397.5 g/mol

Description

8-(cyclohexylamino)-7-(4-methoxyphenethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione, also known as SCH-58261, is a potent and selective antagonist of the adenosine A2A receptor. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases, including Parkinson's disease, Huntington's disease, and cancer.

Scientific Research Applications

Antidepressant Properties

• Synthesis and Antidepressant Properties : A derivative of this compound, 8-Cyclohexylamino-1-ethyl-3-methyl-7-(1,1-dioxothietan-3-yl)-1H-purine-2,6(3H,7H)-dione, was synthesized and found to exhibit antidepressant activity, particularly effective at a dose of 1.6 mg/kg (Khaliullin et al., 2017); (Khaliullin et al., 2018).

Analgesic Activity

• Analgesic Activity of Derivatives : Studies on 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives (a related class of compounds) revealed significant analgesic activity, indicating potential for development as analgesic agents (Zygmunt et al., 2015).

Molecular Interaction Studies

• Cyclin-Dependent Kinase Inhibition : A study on 2,6,9-trisubstituted purines, including derivatives with methoxybenzylamino groups, showed inhibition of cyclin-dependent kinase activity, which is crucial for understanding interactions at the molecular level (Legraverend et al., 2000).

Structural Analysis

• Structural Analysis of Derivatives : Detailed structural analysis of similar compounds, such as 8-benzylamino derivatives, provides insights into molecular geometries and interactions, contributing to the understanding of their chemical behavior (Karczmarzyk et al., 1995).

Purine Synthesis

• Synthesis of Purine Derivatives : The synthesis of purine derivatives, including those with cyclohexyl and methoxy groups, plays a significant role in medicinal chemistry, offering potential routes for the development of new therapeutic agents (Shaw, 1975).